Cas no 58590-49-1 (4-(Hydroxymethyl)benzoic acid)

• Product Name: 4-(Hydroxymethyl)benzoic acid
• CAS No: 58590-49-1
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 2188408
• Update Time: 2023-08-06

4-(Hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• P-hydroxymethyl benzoic acid
• 4-(Hydroxymethyl)benzoic acid
• 4-HYDROXYMETHYLBENZOIC ACID
• 4-Hydroxythylbenzoic acid
• 4-(hydroxymethyl)-benzoic acid
• Benzoic acid, 4-hydroxymethyl-
• Benzoic acid, 4-(hydroxymethyl)-
• 9Z28L8STHD
• 4-(Hydroxymethyl)benzoicacid
• 4-hydroxymethyl-benzoic acid
• HMBA Linker
• 4-carboxybenzyl alcohol
• HMBA Linker;
• Enamine_005867
• PubChem12790
• p-Hydroxymethylbenzoic Acid
• KSC176Q7R
• 4-(Hydroxylmethyl)benzoic acid

• Inchi： 1S/C8H8O3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4,9H,5H2,(H,10,11)
• InChI Key： WWYFPDXEIFBNKE-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 152.047
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.314
• Melting Point: 182-185 oC
• Boiling Point: 347.4 °C at 760 mmHg
• Flash Point: 178.1 °C
• Refractive Index: 1.6
• PSA: 57.53000
• LogP: 0.87710